Cas no 102559-50-2 (Ethanamine,N,N-dimethyl-2-[[phenyl[4-(phenylthio)phenyl]methyl]thio]-)

• Product Name: Ethanamine,N,N-dimethyl-2-[[phenyl[4-(phenylthio)phenyl]methyl]thio]-
• CAS No: 102559-50-2
• MF: C₂₃H₂₅NS₂
• MW: 379.581303358078
• CID: 202900
• PubChem ID: 59467
• Update Time: 2025-04-19

Ethanamine,N,N-dimethyl-2-[[phenyl[4-(phenylthio)phenyl]methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanamine,N,N-dimethyl-2-[[phenyl[4-(phenylthio)phenyl]methyl]thio]-
• N,N-Dimethyl-2-((alpha-phenyl-p-(phenylthio)benzyl)thio)ethylamine
• N,N-dimethyl-2-[phenyl-(4-phenylsulfanylphenyl)methyl]sulfanylethanamine
• BRN 3432417
• Ethylamine, N,N-dimethyl-2-((alpha-phenyl-p-(phenylthio)benzyl)thio)-
• N,N-dimethyl-2-({phenyl[4-(phenylsulfanyl)phenyl]methyl}sulfanyl)ethanamine
• FT-0613341
• 102559-50-2
• N,N-Dimethyl-2-({phenyl[4-(phenylsulfanyl)phenyl]methyl}sulfanyl)ethan-1-amine
• DTXSID70907698
• 4-06-00-06673 (Beilstein Handbook Reference)

• Inchi： 1S/C23H25NS2/c1-24(2)17-18-25-23(19-9-5-3-6-10-19)20-13-15-22(16-14-20)26-21-11-7-4-8-12-21/h3-16,23H,17-18H2,1-2H3
• InChI Key： NHPYPSAPHMSKFP-UHFFFAOYSA-N
• SMILES： S(CCN(C)C)C(C1C=CC=CC=1)C1C=CC(=CC=1)SC1C=CC=CC=1

Computed Properties

• Exact Mass: 379.14305
• Monoisotopic Mass: 379.14284215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• PSA: 3.24